Cas no 154150-18-2 (tert-Butyl N-(2-Methoxyphenyl)carbamate)

• Product Name: tert-Butyl N-(2-Methoxyphenyl)carbamate
• CAS No: 154150-18-2
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• MDL: MFCD07127728
• CID: 139120
• PubChem ID: 4935494
• Update Time: 2025-05-28

tert-Butyl N-(2-Methoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-methoxyphenyl)carbamate
• (2-MEHTOXYPHENYL)-CARBAMIC ACID, 1,1-DIMETHYL ETHYL ESTER
• Carbamic acid,N-(2-methoxyphenyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(2-methoxyphenyl)carbamate
• 2-t-butoxycarbonylamino-1-methoxybenzene
• AmbkkkkK259
• BOC-O-ANISIDINE
• N-((o-methoxy)phenyl)-O-(tert-butyl)carbamate
• N-(2-methoxyphenyl)-1,1-dimethylethyl ester carbamic acid
• N-(2-Methoxyphenyl)-Carbamic Acid 1,1-Dimethylethyl Ester
• N-(tert-butoxycarbonyl)-2-methoxyaniline
• N-Boc-2-methoxyaniline
• N-BOC-O-ANISIDINE
• t-butyl (o-methoxyphenyl)carbamate
• Tert-butyl 2-methoxyphenylcarbamate
• 1-(Boc-amino)-2-methoxybenzene
• N -(2-Methoxyphenyl)carbamic acid tert-butyl ester
• 2-Methoxyaniline, N-BOC protected
• (2-METHOXYPHENYL)-CARBAMIC ACID, 1,1-DIMETHYL ETHYL ESTER
• (2-MEHTOXYPHENYL)-CARBAMIC ACID 1,1-DIMETHYL ETHYL ESTER
• AB30560
• CS-0154411
• J-500830
• Z1258794272
• 154150-18-2
• DTXSID90406855
• N-(t-butoxycarbonyl)-2-methoxyaniline
• SS-4421
• AC-14184
• AKOS003581112
• EN300-160612
• MFCD07127728
• SCHEMBL729221
• FT-0740770
• N-Boc-2-methoxyaniline, 97%
• tert-butyl-N-(2-methoxyphenyl)carbamate
• DHSWMVURURVRDB-UHFFFAOYSA-N
• tert-Butyl(2-methoxyphenyl)carbamate
• A849986
• SY158196
• F14355
• DB-064022
• tert-Butyl N-(2-Methoxyphenyl)carbamate

• MDL： MFCD07127728
• Inchi： 1S/C12H17NO3/c1-12(2,3)16-11(14)13-9-7-5-6-8-10(9)15-4/h5-8H,1-4H3,(H,13,14)
• InChI Key： DHSWMVURURVRDB-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 223.12100
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.102
• Melting Point: 33.5-35.0 °C
• Boiling Point: 276°Cat760mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.532
• PSA: 47.56000
• LogP: 3.11520

tert-Butyl N-(2-Methoxyphenyl)carbamate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-Butyl N-(2-Methoxyphenyl)carbamate

Recent Advances in the Study of tert-Butyl N-(2-Methoxyphenyl)carbamate (CAS: 154150-18-2)

In recent years, tert-Butyl N-(2-Methoxyphenyl)carbamate (CAS: 154150-18-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its versatile applications in organic synthesis and drug development, has been the subject of numerous studies aimed at exploring its potential in medicinal chemistry. The latest research highlights its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents targeting various diseases.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic pathways and biological activities of tert-Butyl N-(2-Methoxyphenyl)carbamate. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound and its derivatives. The study revealed that this carbamate derivative exhibits promising inhibitory effects on specific enzymatic targets, suggesting its potential as a lead compound for further drug development.

Another significant finding comes from a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which explored the compound's application in the synthesis of kinase inhibitors. The researchers demonstrated that tert-Butyl N-(2-Methoxyphenyl)carbamate serves as a crucial building block in the construction of small-molecule inhibitors targeting protein kinases involved in cancer progression. The study reported a high yield and purity of the final products, underscoring the compound's utility in complex synthetic routes.

In addition to its synthetic applications, recent pharmacological studies have shed light on the compound's potential therapeutic benefits. A preclinical study conducted by a team at the University of Cambridge (2024) evaluated the neuroprotective effects of tert-Butyl N-(2-Methoxyphenyl)carbamate derivatives in models of neurodegenerative diseases. The results indicated that certain derivatives could modulate oxidative stress pathways, offering a novel approach to treating conditions like Alzheimer's disease.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential side effects. Future research directions may focus on structural modifications to enhance bioavailability and target specificity. Collaborative efforts between chemists and biologists will be essential to translate these discoveries into clinically viable therapeutics.

In conclusion, tert-Butyl N-(2-Methoxyphenyl)carbamate (CAS: 154150-18-2) continues to be a valuable compound in chemical biology and pharmaceutical research. Its diverse applications, from synthetic chemistry to drug discovery, highlight its importance in advancing medical science. Ongoing studies are expected to further elucidate its mechanisms of action and expand its therapeutic potential.